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Compound of Interest

Compound Name: Cfda-AM

This guide provides researchers, scientists, and drug development professionals with
comprehensive information and troubleshooting advice for the preparation and long-term
storage of Carboxyfluorescein Diacetate Acetoxymethyl Ester (CFDA-AM) stock solutions, as
well as its application in cell-based assays.

Frequently Asked Questions (FAQSs)

Q1: What is the principle behind using CFDA-AM for cell viability assessment?

Al: CFDA-AM is a cell-permeant, non-fluorescent compound.[1] Once it enters a viable cell
with an intact membrane, intracellular esterase enzymes cleave the acetoxymethyl (AM) and
diacetate groups.[1][2] This process yields the highly fluorescent molecule carboxyfluorescein,
which is trapped within the cell due to its negative charge.[2][3] Dead or membrane-
compromised cells lack the necessary esterase activity and membrane integrity to retain the
fluorescent product, and therefore do not fluoresce brightly.[1][2]

Q2: What is the recommended solvent for preparing a CFDA-AM stock solution?

A2: High-quality, anhydrous dimethyl sulfoxide (DMSOQ) is the recommended solvent for
preparing CFDA-AM stock solutions.[3][4] It is crucial to use newly opened or properly stored
anhydrous DMSO, as the compound is sensitive to moisture, which can lead to its hydrolysis
and inactivation.[3][5]

Q3: What are the optimal storage conditions for a CFDA-AM stock solution?
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A3: For long-term storage, the CFDA-AM stock solution should be aliquoted into single-use
volumes to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or at
-20°C for up to 1 month.[3][6] It is imperative to protect the solution from light.[3][6]

Q4: Can | store the powdered, solid form of CFDA-AM?

A4: Yes, the solid form of CFDA-AM should be stored desiccated at -20°C and protected from
light.[7][8]

Q5: What is a typical working concentration for cell staining with CFDA-AM?

A5: The optimal working concentration can vary depending on the cell type and experimental
conditions. However, a general starting range is between 1-10 pM, diluted in a serum-free
medium or phosphate-buffered saline (PBS).[6] It is always recommended to perform a titration
to determine the lowest effective concentration that yields a bright signal without causing
cellular toxicity.[5]

Quantitative Data Summary

The following table summarizes key quantitative data for the preparation and storage of CFDA-
AM solutions.

Parameter Recommendation Citations

Anhydrous Dimethyl Sulfoxide

Stock Solution Solvent [3][4]
(DMSO)

Stock Solution Concentration 1 mM to 30 mM [419]
1 pM to 10 uM (cell-type

Working Concentration H HM (cell-typ [6]
dependent)

) -20°C, desiccated, protected

Solid Storage _ [7][8]

from light

-80°C for up to 6 months;
Stock Solution Storage -20°C for up to 1 month. [3][6]1[10]
Aligquot and protect from light.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM CFDA-AM Stock
Solution

Preparation: Before opening, allow the vial of solid CFDA-AM to equilibrate to room
temperature to prevent condensation.

Reconstitution: Add the appropriate volume of anhydrous DMSO to the vial to achieve a 10
mM concentration. For example, to a 1 mg vial of CFDA-AM (Molecular Weight: ~533 g/mol
), add approximately 187.8 uL of DMSO.[9]

Dissolution: Vortex the vial until the solid is completely dissolved. Gentle warming or
sonication can be used to aid dissolution if necessary.[3][11]

Aliquoting: Dispense the stock solution into small, single-use, light-protecting vials.

Storage: Store the aliquots at -80°C for long-term use (up to 6 months) or -20°C for short-
term use (up to 1 month).[3]

Protocol 2: Staining Suspension Cells with CFDA-AM

Cell Preparation: Centrifuge the cell suspension at 400 x g for 5 minutes and discard the
supernatant. Wash the cells once with pre-warmed, serum-free cell culture medium or PBS.
Resuspend the cell pellet in the same medium to a concentration of 1 x 1076 cells/mL.[6]

Staining Solution Preparation: Prepare a working solution of CFDA-AM by diluting the 10
mM stock solution in serum-free medium or PBS to the desired final concentration (e.g., 1-10

uM).

Incubation: Add the CFDA-AM working solution to the cell suspension and incubate for 15-
30 minutes at 37°C, protected from light.[4][6]

Washing: After incubation, stop the reaction by adding 4-5 volumes of complete culture
medium (containing fetal bovine serum). The proteins in the serum will help to quench any
unreacted CFDA-AM.[5]
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» Final Preparation: Centrifuge the cells at 400 x g for 5 minutes and discard the supernatant.
Wash the cells twice with PBS.[6] Resuspend the cells in the appropriate buffer or medium
for analysis by flow cytometry or fluorescence microscopy.[6]

Visual Guides
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Workflow for CFDA-AM Stock Solution Preparation
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Ready for Use
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Mechanism of CFDA-AM in Live Cells
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Troubleshooting Logic for CFDA-AM Staining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b049534+#cfda-am-stock-solution-preparation-and-
long-term-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.medchemexpress.com/5-CFDA.html
https://biotium.com/product/5-cfda-5-carboxyfluorescein-diacetate-single-isomer/
https://www.abcam.com/en-us/products/biochemicals/5-cfda-5-carboxyfluorescein-diacetate-fluorogenic-non-selective-esterase-substrate-ab145256
https://www.aatbio.com/products/5-cfda-am-5-carboxyfluorescein-diacetate-acetoxymethyl-ester
https://www.aatbio.com/products/5-cfda-am-5-carboxyfluorescein-diacetate-acetoxymethyl-ester
http://file.medchemexpress.com/batch_PDF/HY-D0938/CFDA-SE-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/pdf/Common_issues_with_AMC_01_stability_and_storage.pdf
https://www.benchchem.com/product/b049534#cfda-am-stock-solution-preparation-and-long-term-storage
https://www.benchchem.com/product/b049534#cfda-am-stock-solution-preparation-and-long-term-storage
https://www.benchchem.com/product/b049534#cfda-am-stock-solution-preparation-and-long-term-storage
https://www.benchchem.com/product/b049534#cfda-am-stock-solution-preparation-and-long-term-storage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

